Cas no 80510-05-0 (4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-)

4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- structure
80510-05-0 structure
Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-
CAS No:80510-05-0
MF:C25H28O5
MW:408.486827850342
CID:730389
PubChem ID:484588
Update Time:2024-10-27

4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-
    • Euchrestaflavanone A
    • (2S)-2,3-Dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
    • Euchestraflavanone A
    • (2S)-2,3-Dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one (ACI)
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8-(3-methyl-2-butenyl)-, (2S)- (9CI)
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8-(3-methyl-2-butenyl)-, (S)- (ZCI)
    • (2S)-5,7-Dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
    • Lespedezaflavanone B
    • 80510-05-0
    • EUCHRESTAFLAVANONE-A
    • FS-7887
    • (2S)-5,7-dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)chroman-4-one
    • CHEMBL256340
    • CS-0089384
    • BDBM50441629
    • YS08
    • DTXSID701315194
    • HY-125123
    • CHEBI:193428
    • DA-73245
    • Inchi: 1S/C25H28O5/c1-14(2)5-7-16-11-17(8-10-19(16)26)23-13-22(29)24-21(28)12-20(27)18(25(24)30-23)9-6-15(3)4/h5-6,8,10-12,23,26-28H,7,9,13H2,1-4H3/t23-/m0/s1
    • InChI Key: BMIMEYWWZBBDCM-QHCPKHFHSA-N
    • SMILES: C(C1C(O)=CC(O)=C2C(C[C@@H](C3C=CC(O)=C(C/C=C(\C)/C)C=3)OC=12)=O)/C=C(\C)/C

Computed Properties

  • Exact Mass: 408.194
  • Monoisotopic Mass: 408.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2
  • XLogP3: 6.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.1E-4 g/L) (25 ºC),

4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH59788-10mg
EUCHRESTAFLAVANONE-A
80510-05-0 ≥98%
10mg
$1477.00 2024-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Production Method

Production Method 1

Reaction Conditions
Reference
Syntheses of lespedezaflavanone-B and amorilin
Chopra, Renu; et al, Proceedings - Indian Academy of Sciences, 1989, 101(5), 383-9

Production Method 2

Reaction Conditions
Reference
Syntheses of lespedezaflavanone-B and amorilin
Chopra, Renu; et al, Proceedings - Indian Academy of Sciences, 1989, 101(5), 383-9

4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Raw materials

4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Preparation Products

4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Related Literature

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